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Compound of Interest

Compound Name: 3-Methyl-5-nitrophenol
CAS No.: 127818-58-0
Cat. No.: B137177
Get Quote
. J

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the spectroscopic data for 3-
Methyl-5-nitrophenol (C7Hs7NO3), a valuable intermediate in various chemical syntheses. The
following sections detail its Nuclear Magnetic Resonance (NMR), Infrared (IR), and Mass
Spectrometry (MS) data, offering insights into its molecular structure and chemical properties.

Spectroscopic Data Summary

The spectroscopic data for 3-Methyl-5-nitrophenol is summarized below. Please note that
where experimental data is not readily available, predicted data from computational models has
been utilized to provide a comprehensive profile.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is a powerful technique for elucidating the carbon-hydrogen framework of a
molecule.

Table 1: *H NMR Data for 3-Methyl-5-nitrophenol (Predicted)
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Chemical Shift (8)

opm Multiplicity Number of Protons  Assignment
~75-7.7 Singlet 1H Ar-H (H-6)
~72-74 Singlet 1H Ar-H (H-4)
~6.9-7.1 Singlet 1H Ar-H (H-2)
~5.0-6.0 Broad Singlet 1H -OH

~2.4 Singlet 3H -CHs

Table 2: 13C NMR Data for 3-Methyl-5-nitrophenol (Predicted)

Chemical Shift (6) ppm Assignment
~156 C-OH (C-1)
~149 C-NO: (C-5)
~141 C-CHs (C-3)
~125 Ar-CH (C-6)
~118 Ar-CH (C-4)
~112 Ar-CH (C-2)
~21 -CHs

Infrared (IR) Spectroscopy

IR spectroscopy provides information about the functional groups present in a molecule.

Table 3: IR Spectral Data for 3-Methyl-5-nitrophenol
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Wavenumber (cm~?) Intensity Assignment

3600-3200 Strong, Broad O-H stretch (phenolic)
3100-3000 Medium Aromatic C-H stretch
2975-2850 Medium Aliphatic C-H stretch (-CHs)
1600-1585, 1500-1400 Medium to Strong Aromatic C=C bending

Asymmetric and Symmetric

1530-1500, 1350-1300 Strong ]
N=0 stretch (nitro group)
1260-1000 Strong C-O stretch (phenol)
Aromatic C-H out-of-plane
900-675 Strong

bend

Mass Spectrometry (MS)

Mass spectrometry provides information about the mass-to-charge ratio of a molecule and its
fragments, which helps in determining the molecular weight and elemental composition.

Table 4: Mass Spectrometry Data for 3-Methyl-5-nitrophenol

miz Relative Intensity Possible Fragment
153 High [M]* (Molecular lon)
123 Medium [M - NOJ*

107 Medium [M - NO2]*

77 High [CeHs]* (Phenyl cation)

Experimental Protocols

The following are generalized experimental protocols for obtaining the spectroscopic data
presented above.

Nuclear Magnetic Resonance (NMR) Spectroscopy
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o Sample Preparation: Approximately 5-10 mg of 3-Methyl-5-nitrophenol is dissolved in 0.5-
0.7 mL of a deuterated solvent (e.g., CDClsz or DMSO-ds). A small amount of
tetramethylsilane (TMS) is added as an internal standard (6 0.00 ppm).

o Data Acquisition: The solution is transferred to a 5 mm NMR tube. *H and 3C NMR spectra
are acquired on a spectrometer operating at a standard frequency (e.g., 400 MHz for 1H).

o Data Processing: The resulting Free Induction Decay (FID) is Fourier transformed, and the
spectra are phase and baseline corrected. Chemical shifts are referenced to the TMS signal.

Infrared (IR) Spectroscopy

o Sample Preparation: For a solid sample, a small amount of 3-Methyl-5-nitrophenol is finely
ground with potassium bromide (KBr) and pressed into a thin pellet. Alternatively, a thin film
can be prepared by dissolving the sample in a volatile solvent and allowing the solvent to
evaporate on a salt plate (e.g., NaCl or KBr). For a vapor phase spectrum, the sample is
gently heated under vacuum.

o Data Acquisition: The sample is placed in the beam path of an FTIR spectrometer. The
spectrum is recorded over a typical range of 4000-400 cm~1. A background spectrum of the
empty sample holder (or pure KBr pellet) is also recorded and subtracted from the sample
spectrum.

» Data Analysis: The positions and relative intensities of the absorption bands are analyzed to
identify the functional groups present.

Mass Spectrometry (MS)

o Sample Introduction: A dilute solution of 3-Methyl-5-nitrophenol in a suitable volatile solvent
(e.g., methanol or acetonitrile) is introduced into the mass spectrometer, often via a gas
chromatograph (GC-MS) for separation and purification.

« lonization: In the ion source, the sample molecules are bombarded with high-energy
electrons (typically 70 eV) in a method known as Electron lonization (El), causing them to
ionize and fragment.
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e Mass Analysis: The resulting ions are accelerated and separated based on their mass-to-

charge ratio (m/z) by a mass analyzer (e.g., a quadrupole).

o Detection: A detector measures the abundance of each ion, and a mass spectrum is
generated by plotting ion intensity versus m/z.

Visualization of Spectroscopic Workflow

The following diagram illustrates the general workflow for obtaining and analyzing the
spectroscopic data for an organic compound like 3-Methyl-5-nitrophenol.

General Workflow for Spectroscopic Analysis
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Caption: A flowchart illustrating the process of spectroscopic analysis for structural
determination.

e To cite this document: BenchChem. [Spectroscopic Profile of 3-Methyl-5-nitrophenol: A
Technical Guide]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b137177/docs#spectroscopic-profile-of-3-methyl-5-
nitrophenol-a-technical-guide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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